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Compound of Interest

Compound Name: Lactamide

Cat. No.: B1674226 Get Quote

Technical Support Center: Lactamide
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the handling of Lactamide in stock solutions to assist researchers,

scientists, and drug development professionals in their experimental workflows.

Troubleshooting Guide: Lactamide Precipitation
Precipitation of Lactamide from stock solutions can compromise experimental accuracy. This

guide provides a systematic approach to diagnosing and resolving this issue.

Visual Troubleshooting Workflow:
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Caption: Troubleshooting workflow for Lactamide precipitation.

Frequently Asked Questions (FAQs)
1. What is the solubility of Lactamide in common laboratory solvents?
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Lactamide is a polar molecule and is readily soluble in water and polar organic solvents such

as ethanol and methanol.[1] Its high solubility in water makes it a versatile compound for

various experimental applications.

Lactamide Solubility Data

Solvent Solubility Temperature

Water 782.20 g/L 25 °C[2]

Water Soluble (25 mg/mL) Not Specified[3]

Ethanol Readily Soluble Not Specified[1]

Methanol Readily Soluble Not Specified[1]

2. My Lactamide solution has turned cloudy after storage in the refrigerator. What should I do?

Cloudiness or precipitation upon cold storage can be due to the concentration of the solution

being close to its saturation point at that lower temperature. Gently warming the solution in a

water bath and vortexing or sonicating can help redissolve the precipitate. If the issue persists,

consider preparing a slightly more dilute stock solution.

3. What is the recommended procedure for preparing a Lactamide stock solution?

While a specific, universally adopted protocol for Lactamide stock solution preparation is not

available, a general procedure based on its chemical properties can be followed.

Experimental Protocol: Preparation of a 1M Aqueous Lactamide Stock Solution

Materials:

Lactamide (solid)

High-purity water (e.g., Milli-Q or equivalent)

Sterile conical tube or volumetric flask

Magnetic stirrer and stir bar or vortex mixer
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Weighing scale and weigh paper/boat

Procedure:

Calculate the required mass of Lactamide. For a 1M solution, this is 89.09 g/L (Molar

Mass: 89.09 g/mol ).[1]

Weigh out the desired amount of Lactamide.

Add the Lactamide to your chosen vessel.

Add a portion of the solvent (e.g., about 70-80% of the final volume).

Agitate the mixture using a magnetic stirrer or by vortexing until the Lactamide is

completely dissolved. Lactamide is readily soluble in water, so this should not require

heating.[1]

Once dissolved, bring the solution to the final desired volume with the solvent.

For long-term storage, it is advisable to filter-sterilize the solution using a 0.22 µm filter.

Store the solution at 2-8°C or -20°C for extended stability.

4. How stable is Lactamide in aqueous solutions?

Lactamide is stable under ambient conditions.[1] However, it is important to be aware of its

potential for hydrolysis under certain conditions. Lactamide can hydrolyze to lactic acid under

strong acidic or basic conditions.[1] Therefore, it is recommended to maintain the pH of stock

solutions near neutral if they are to be stored for extended periods.

5. Can I autoclave my Lactamide solution?

There is no specific data found on the heat stability of Lactamide for autoclaving. While

Lactamide itself has a melting point of 73-76 °C, the effects of high temperature and pressure

during autoclaving on its chemical integrity are not well-documented in the search results.[1] To

err on the side of caution and prevent potential degradation, filter sterilization is the

recommended method for sterilizing Lactamide solutions.
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Logical Relationship of Lactamide Properties:
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Caption: Key properties of Lactamide and their relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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